3-(4-Benzylpiperidin-1-yl)propionitrile

• Molecular Formula: C15H20N2
• Molecular Weight: 228.33 g/mol
• IUPAC Name: 3-(4-benzylpiperidin-1-yl)propanenitrile
• InChI: InChI=1S/C15H20N2/c16-9-4-10-17-11-7-15(8-12-17)13-14-5-2-1-3-6-14/h1-3,5-6,15H,4,7-8,10-13H2
• InChI Key: IRDXQRKKLQYXRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)CCC#N

Description

3-(4-Benzylpiperidin-1-yl)propionitrile is a useful research compound. Its molecular formula is C15H20N2 and its molecular weight is 228.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acrylonitrile (9.37 mL, 142 mmol, 2.50 equiv) was added at 0° C. to a solution of 4-benzylpiperidine (10.0 mL, 56.9 mmol, 1.00 equiv, Aldrich) in EtOH (60 mL) and the resulting solution was stirred for 1.5 hours at room temperature. The solvent was removed to give 12.98 g (99%) of colorless oil, which was characterized spectroscopically and used without purification for the next reaction.